molecular formula C8H15N3O B13284141 1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine

1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine

Cat. No.: B13284141
M. Wt: 169.22 g/mol
InChI Key: JUGNWNLYHREAFV-UHFFFAOYSA-N
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Description

1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine (CAS: 1153370-37-6) is a pyrazole derivative characterized by a propoxy group at position 5, methyl groups at positions 1 and 3, and an amine substituent at position 4. Its molecular formula is inferred as C₈H₁₅N₃O, yielding a molecular weight of approximately 169.22 g/mol based on structurally analogous compounds (e.g., 5-Ethoxy-3-ethyl-1-methyl-1H-pyrazol-4-amine, MW: 169.22) . The compound is reported with a purity of 95% and serves as a key intermediate in pharmaceutical and agrochemical synthesis due to its versatile amine functionality and alkoxy substituent .

Properties

Molecular Formula

C8H15N3O

Molecular Weight

169.22 g/mol

IUPAC Name

1,3-dimethyl-5-propoxypyrazol-4-amine

InChI

InChI=1S/C8H15N3O/c1-4-5-12-8-7(9)6(2)10-11(8)3/h4-5,9H2,1-3H3

InChI Key

JUGNWNLYHREAFV-UHFFFAOYSA-N

Canonical SMILES

CCCOC1=C(C(=NN1C)C)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine can be synthesized through various methods. One common approach involves the reaction of 1,3-dimethyl-5-propoxy-1H-pyrazole with an amine source under suitable conditions. The reaction typically requires a solvent such as ethanol and may involve heating to facilitate the reaction .

Industrial Production Methods

Industrial production of 1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine has several applications in scientific research:

Mechanism of Action

The mechanism of action of 1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine involves its interaction with specific molecular targets. For instance, it may act as an inhibitor of certain enzymes by binding to their active sites, thereby blocking their activity. The pathways involved can include inhibition of enzyme-mediated reactions or modulation of receptor activity .

Comparison with Similar Compounds

Pyrazole-4-amine derivatives exhibit diverse pharmacological and chemical properties influenced by substituent variations. Below is a comparative analysis of structurally related compounds, emphasizing substituent effects, molecular properties, and applications.

Alkoxy-Substituted Pyrazole-4-amine Derivatives

Alkoxy groups (e.g., propoxy, ethoxy) enhance solubility in polar solvents and modulate electronic effects on the pyrazole core.

Compound Name Substituents Molecular Weight (g/mol) CAS Number Key Properties/Applications Reference
1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine 1-Me, 3-Me, 5-OPr ~169.22 1153370-37-6 High purity (95%); intermediate
5-Ethoxy-3-ethyl-1-methyl-1H-pyrazol-4-amine 1-Me, 3-Et, 5-OEt 169.22 1497999-11-7 Similar MW; ethoxy enhances lipophilicity

Key Findings :

  • The propoxy group in the target compound offers a balance between hydrophilicity and steric bulk compared to smaller alkoxy substituents (e.g., ethoxy) .
  • Methyl groups at positions 1 and 3 stabilize the pyrazole ring against metabolic degradation, a feature critical for drug intermediates .
Aromatic and Heteroaromatic-Substituted Derivatives
Compound Name Substituents Molecular Weight (g/mol) Key Properties/Applications Reference
3-Methyl-1-(pyrimidin-5-yl)-1H-pyrazol-4-amine 1-Pyrimidinyl, 3-Me 176.20 Aromatic stacking; kinase inhibition
N-(3,5-di-t-Bu-4-OHPh)-5-p-FPh-1H-pyrazole-3-carboxamide 5-p-FPh, 1-SO₂NH₂Ph 596.25 Anti-inflammatory activity

Key Findings :

  • Pyrimidinyl substituents (e.g., in ) enhance electronic delocalization, improving interactions with biological targets like kinases.
  • Bulky groups (e.g., 3,5-di-tert-butylphenyl in ) reduce solubility but increase metabolic stability, favoring prolonged drug action.
Halogenated and Sulfonamide Derivatives

Halogens (e.g., Br, F) and sulfonamides introduce electronegative or hydrogen-bonding motifs, critical for target selectivity.

Compound Name Substituents Molecular Weight (g/mol) Key Properties/Applications Reference
4k: N-(3,5-di-t-Bu-4-OHPh)-1-(4-SO₂NH₂Ph)-5-(5-BrThien-2-yl)-1H-pyrazole-3-carboxamide 5-BrThienyl, 1-SO₂NH₂Ph 630.10 Anticancer potential; halogen enhances bioavailability
4h: N-(3,5-di-t-Bu-4-OHPh)-1-(4-SO₂NH₂Ph)-5-p-FPh-1H-pyrazole-3-carboxamide 5-p-FPh, 1-SO₂NH₂Ph 596.25 Fluorine improves membrane permeability

Key Findings :

  • Sulfonamide groups (e.g., in ) enhance hydrogen-bonding capacity, improving target engagement in enzyme inhibitors.

Biological Activity

1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine is a compound belonging to the pyrazole family, characterized by its unique five-membered heterocyclic structure. This compound has garnered attention due to its potential biological activities, particularly as an enzyme inhibitor and its implications in therapeutic applications.

Chemical Structure and Properties

The molecular formula of 1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine is C9H12N4OC_9H_{12}N_4O, with a molecular weight of 196.22 g/mol. The structure features two methyl groups at positions 1 and 3, a propoxy group at position 5, and an amine group at position 4. This specific substitution pattern is crucial for its biological activity, as it influences the compound's interaction with various biological targets.

Research indicates that the biological activity of 1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine primarily involves its ability to bind to specific enzymes or receptors. This interaction can inhibit enzyme-mediated reactions or modulate receptor activity, leading to various physiological effects. For instance, the compound has been shown to exhibit significant inhibitory activity against certain enzymes, which could be beneficial in drug development and biochemical assays.

Enzyme Inhibition

Case Studies

Recent studies have explored the biological profiles of pyrazole derivatives:

  • Study on Antipsychotic Properties : Related compounds have exhibited antipsychotic-like effects without binding to dopamine receptors, indicating a non-dopaminergic mechanism that could be relevant for developing new treatments for psychiatric disorders .
  • Cytotoxicity Assays : In vitro studies on related pyrazole derivatives have shown promising cytotoxic effects against cancer cell lines, suggesting that modifications to the pyrazole structure can enhance biological activity .

Comparative Analysis with Related Compounds

A comparative analysis highlights the unique features of 1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine relative to other pyrazole derivatives:

Compound NameStructural FeaturesBiological Activity
1,3-Dimethyl-5-methoxy-1H-pyrazol-4-amineMethoxy group at position 5Moderate MAO inhibition
1,3-Dimethyl-5-(4-morpholinyl)-1H-pyrazolMorpholine moiety at position 5Anticancer activity
1,3-Dimethyl-5-(2-fluorophenyl)-1H-pyrazolFluorophenyl group at position 5Antipsychotic properties

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